Cas no 84228-44-4 (Methyl 4-amino-3-chlorobenzoate)

Methyl 4-amino-3-chlorobenzoate is a benzoate ester derivative featuring both amino and chloro functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C8H8ClNO2) allows for selective reactivity, particularly in pharmaceutical and agrochemical applications. The compound's crystalline solid form and moderate solubility in organic solvents facilitate handling and purification. The presence of the electron-donating amino group and electron-withdrawing chloro substituent enhances its utility in cross-coupling reactions and further functionalization. It is commonly employed in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. Proper storage under inert conditions is recommended to maintain stability.
Methyl 4-amino-3-chlorobenzoate structure
84228-44-4 structure
Product Name:Methyl 4-amino-3-chlorobenzoate
CAS No:84228-44-4
MF:C8H8ClNO2
MW:185.607621192932
MDL:MFCD01320686
CID:90875
PubChem ID:1515284
Update Time:2025-11-01

Methyl 4-amino-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-chlorobenzoate
    • C8H8ClNO2
    • 4-amino-3-chlorobenzoic acid methyl ester
    • methyl-4-amino-3-chlorobenzoate
    • 4-amino-3-chloro-benzoic acid methyl ester
    • Benzoic acid, 4-amino-3-chloro-, methyl ester
    • methyl 4-amino-3-chloro-benzoate
    • PubChem10804
    • WKVJBYKFGNVWLM-UHFFFAOYSA-N
    • SBB003712
    • 2947AC
    • AM83066
    • TRA0070584
    • 3-Chloro-4-aminobenzoic acid methyl ester
    • SY027497
    • MFCD01320686
    • EN300-145354
    • DTXSID10363936
    • W-203907
    • AKOS004122562
    • AB9593
    • Z1243607759
    • J-650192
    • Methyl 4-amino-3-chlorobenzoate, 97%
    • 84228-44-4
    • SCHEMBL826694
    • CS-W016935
    • PS-5217
    • MDL: MFCD01320686
    • Inchi: 1S/C8H8ClNO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,10H2,1H3
    • InChI Key: WKVJBYKFGNVWLM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(Cl)C(N)=CC=1)OC

Computed Properties

  • Exact Mass: 185.02400
  • Monoisotopic Mass: 185.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Color/Form: solid
  • Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 107.0 to 111.0 deg-C
  • Boiling Point: 321.6 °C at 760 mmHg
  • Flash Point: 321.6 °C at 760 mmHg
  • Refractive Index: 1.5560 (estimate)
  • Solubility: Very slightly soluble (0.58 g/l) (25 º C),
  • PSA: 52.32000
  • LogP: 2.29000
  • Solubility: Not determined

Methyl 4-amino-3-chlorobenzoate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22
  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xn
  • Storage Condition:Store at room temperature
  • Risk Phrases:R22

Methyl 4-amino-3-chlorobenzoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 4-amino-3-chlorobenzoate Pricemore >>

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Methyl 4-amino-3-chlorobenzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 1 h, 0 °C
1.2 0 °C → rt; 2 d, rt
Reference
Rational Design of Phosphoinositide 3-Kinase α Inhibitors That Exhibit Selectivity over the Phosphoinositide 3-Kinase β Isoform
Heffron, Timothy P.; Wei, Bin Qing; Olivero, Alan; Staben, Steven T.; Tsui, Vickie; et al, Journal of Medicinal Chemistry, 2011, 54(22), 7815-7833

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid ,  Dimethoxypropane Solvents: Methanol ,  Water
Reference
Synthesis and Biological Evaluation of Novel Prodrugs of Anthracyclines for Selective Activation by the Tumor-Associated Protease Plasmin
De Groot, Franciscus M. H.; De Bart, Anton C. W.; Verheijen, Jan H.; Scheeren, Hans W., Journal of Medicinal Chemistry, 1999, 42(25), 5277-5283

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Isopropanol
1.2 Reagents: Water
Reference
Practical and efficient chlorination of deactivated anilines and anilides with NCS in 2-propanol
Zanka, Atsuhiko; Kubota, Ariyoshi, Synlett, 1999, (12), 1984-1986

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium chloride Catalysts: Cupric chloride Solvents: Ethanol ;  48 h, reflux
Reference
Copper-Mediated monochlorination of anilines and nitrogen-containing heterocycles
Yang, Xue-Yan; Zhao, Hong-Yi; Mao, Shuai; Zhang, San-Qi, Synthetic Communications, 2018, 48(20), 2708-2714

Production Method 5

Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen peroxide ,  Barium chloride Catalysts: Potassium tungsten oxide Solvents: Acetonitrile ,  Water ;  27 h, 50 °C
Reference
Tungstate-Catalyzed Biomimetic Oxidative Halogenation of (Hetero)Arene under Mild Condition
Ma, Zhuang; Lu, Helin; Liao, Ke; Chen, Zhilong, iScience, 2020, 23(5),

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Water Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Methanol ,  2,2-Dimethoxypropane ,  Water
Reference
New approaches in selective chemotherapy with tumor-activated prodrugs
de Groot, Fmh, 2002, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
A convenient procedure for the chlorination of deactivated anilines
Nickson, Thomas E.; Roche-Dolson, Cathy A., Synthesis, 1985, 669, 669-70

Production Method 8

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Ethanol ;  rt; overnight, 80 °C; 80 °C → rt
1.2 Reagents: Water ;  rt
Reference
Synthesis of functionalized titanium-carboxylate molecular clusters and their catalytic activity
Kim, Suyeon; Sarkar, Debraj; Kim, Youngik; Park, Myung Hwan; Yoon, Minyoung ; et al, Journal of Industrial and Engineering Chemistry (Amsterdam, 2017, 53, 171-176

Methyl 4-amino-3-chlorobenzoate Raw materials

Methyl 4-amino-3-chlorobenzoate Preparation Products

Methyl 4-amino-3-chlorobenzoate Suppliers

Amadis Chemical Company Limited
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Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:51
Price ($):843.0/186.0
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Additional information on Methyl 4-amino-3-chlorobenzoate

Methyl 4-amino-3-chlorobenzoate (CAS No. 84228-44-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-amino-3-chlorobenzoate (CAS No. 84228-44-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes a methyl ester group, an amino group, and a chlorine atom. These functional groups endow the molecule with a range of properties that make it valuable for various applications.

The chemical formula of Methyl 4-amino-3-chlorobenzoate is C9H10ClNO2. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's molecular weight is approximately 199.63 g/mol, which influences its physical and chemical behavior in different environments.

One of the key features of Methyl 4-amino-3-chlorobenzoate is its reactivity. The presence of the amino group and the chlorine atom provides multiple sites for chemical modification, making it an excellent starting material for the synthesis of more complex molecules. This reactivity has been leveraged in various synthetic routes to produce pharmaceutical intermediates, dyes, and other functional materials.

In the pharmaceutical industry, Methyl 4-amino-3-chlorobenzoate has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent research has focused on its potential use in the development of anti-inflammatory agents and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in enhancing the bioavailability and efficacy of certain drug molecules.

The versatility of Methyl 4-amino-3-chlorobenzoate extends beyond pharmaceuticals. In materials science, it has been used as a building block for the synthesis of advanced polymers and coatings. These materials often exhibit improved mechanical properties, thermal stability, and resistance to environmental factors. A notable example is its use in the development of polymeric films with enhanced barrier properties for packaging applications.

The environmental impact of Methyl 4-amino-3-chlorobenzoate is another area of active research. Scientists are investigating its biodegradability and potential effects on ecosystems to ensure its safe use in industrial processes. Preliminary studies suggest that under controlled conditions, this compound can be broken down into less harmful byproducts through microbial degradation.

In addition to its practical applications, Methyl 4-amino-3-chlorobenzoate has also been studied for its fundamental chemical properties. Its electronic structure and molecular dynamics have been explored using computational methods such as density functional theory (DFT). These studies provide valuable insights into the compound's behavior under different conditions and help guide its use in various applications.

The safety profile of Methyl 4-amino-3-chlorobenzoate is an important consideration for both researchers and industry professionals. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

In conclusion, Methyl 4-amino-3-chlorobenzoate (CAS No. 84228-44-4) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate for synthesizing more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.

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(CAS:84228-44-4)Methyl 4-amino-3-chlorobenzoate
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Price ($):843.0/186.0
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